Cas no 885518-95-6 (1-bromo-5-chloro-2-methyl-3-nitro-benzene)

1-Bromo-5-chloro-2-methyl-3-nitro-benzene is a halogenated aromatic compound with a molecular formula of C₇H₅BrClNO₂. This derivative of benzene features bromo, chloro, methyl, and nitro substituents, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern allows for selective functionalization, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (nitro, bromo, chloro) and electron-donating (methyl) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. The compound's high purity and stability under standard conditions ensure reliable performance in synthetic applications. It is typically handled under controlled conditions due to its potential reactivity and sensitivity to light or heat.
1-bromo-5-chloro-2-methyl-3-nitro-benzene structure
885518-95-6 structure
Product Name:1-bromo-5-chloro-2-methyl-3-nitro-benzene
CAS No:885518-95-6
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD07781347
CID:840363
PubChem ID:24728096
Update Time:2025-06-11

1-bromo-5-chloro-2-methyl-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-5-chloro-2-methyl-3-nitrobenzene
    • 2-Bromo-4-chloro-6-nitrotoluene
    • PONMYPMRWXBYEV-UHFFFAOYSA-N
    • 5478AJ
    • TRA0001656
    • FCH1385641
    • SY005442
    • AX8173728
    • 1-bromo-5-chloro-2-methyl-3-nitro-benzene
    • 1-Bromo-5-chloro-2-methyl-3-nitrobenzene (ACI)
    • 885518-95-6
    • SCHEMBL6525055
    • AKOS015888303
    • PB48472
    • DTXSID20646161
    • DB-077916
    • CS-0036698
    • AS-32420
    • MFCD07781347
    • MDL: MFCD07781347
    • Inchi: 1S/C7H5BrClNO2/c1-4-6(8)2-5(9)3-7(4)10(11)12/h2-3H,1H3
    • InChI Key: PONMYPMRWXBYEV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(Br)C=C(Cl)C=1)=O

Computed Properties

  • Exact Mass: 248.91900
  • Monoisotopic Mass: 248.91922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.719±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 282.6±35.0 ºC (760 Torr),
  • Flash Point: 124.7±25.9 ºC,
  • Solubility: Almost insoluble (0.04 g/l) (25 º C),
  • PSA: 45.82000
  • LogP: 3.84230

1-bromo-5-chloro-2-methyl-3-nitro-benzene Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1-bromo-5-chloro-2-methyl-3-nitro-benzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrogen bromide Solvents: Water ;  0 °C; 1 h, 0 °C
1.2 Reagents: Copper bromide (CuBr) ,  Hydrogen bromide Solvents: Water ;  80 °C; 1.5 h, 80 °C
Reference
Discovery of Orally Available Retinoic Acid Receptor-Related Orphan Receptor γ-t/Dihydroorotate Dehydrogenase Dual Inhibitors for the Treatment of Refractory Inflammatory Bowel Disease
Chen, Ji-An; Ma, Hui; Liu, Zehui; Tian, Jinlong; Lu, Sisi; et al, Journal of Medicinal Chemistry, 2022, 65(1), 592-615

1-bromo-5-chloro-2-methyl-3-nitro-benzene Raw materials

1-bromo-5-chloro-2-methyl-3-nitro-benzene Preparation Products

Additional information on 1-bromo-5-chloro-2-methyl-3-nitro-benzene

Comprehensive Overview of 1-Bromo-5-Chloro-2-Methyl-3-Nitro-Benzene (CAS No. 885518-95-6)

1-Bromo-5-chloro-2-methyl-3-nitro-benzene (CAS No. 885518-95-6) is a halogenated aromatic compound widely utilized in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring bromine, chlorine, and nitro functional groups, makes it a versatile intermediate for constructing complex molecules. This compound is particularly valuable in the development of agrochemicals, dyes, and specialty polymers, aligning with the growing demand for sustainable chemical solutions in industries.

The compound’s synthetic applications are a focal point for researchers exploring green chemistry and atom-efficient reactions. With increasing interest in reducing environmental impact, 1-bromo-5-chloro-2-methyl-3-nitro-benzene is often studied for its reactivity in catalytic processes, such as Suzuki-Miyaura cross-coupling, which minimizes waste generation. These advancements resonate with global trends toward eco-friendly manufacturing and circular economy principles.

From a structural perspective, the presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups creates a polarized aromatic system, enabling selective functionalization. This property is critical for designing high-performance materials, including liquid crystals and organic semiconductors, which are pivotal in next-generation electronics and renewable energy technologies.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are routinely employed to characterize CAS 885518-95-6, ensuring purity and consistency for industrial applications. Quality control protocols adhere to stringent regulatory standards, addressing concerns about chemical safety and supply chain transparency—topics frequently searched by professionals in the field.

In pharmaceutical contexts, derivatives of 1-bromo-5-chloro-2-methyl-3-nitro-benzene are investigated for their potential bioactivity. While not directly used in drugs, its scaffold serves as a building block for drug discovery, particularly in targeting enzyme inhibitors or antimicrobial agents. This aligns with rising public interest in antibiotic resistance and precision medicine.

Market trends indicate steady demand for halogenated benzene derivatives, driven by their irreplaceable role in specialty chemicals. Suppliers and manufacturers emphasize scalable synthesis and cost-effective production methods to meet global needs. SEO data reveals frequent queries about CAS 885518-95-6 suppliers and technical specifications, underscoring its commercial relevance.

In summary, 1-bromo-5-chloro-2-methyl-3-nitro-benzene exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span diverse sectors, from materials science to pharmaceuticals, reflecting broader industrial priorities like sustainability and efficiency. As research progresses, this compound will likely remain a cornerstone in advancing functional materials and synthetic methodologies.

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